Florical

• CAS RN: 108834-37-3
• Molecular Formula: C2H2CaFNaO6
• Molecular Weight: 204.1 g/mol
• IUPAC Name: calcium;sodium;hydrogen carbonate;fluoride
• InChI: InChI=1S/2CH2O3.Ca.FH.Na/c2*2-1(3)4;;;/h2*(H2,2,3,4);;1H;/q;;+2;;+1/p-3
• InChI Key: VDYNPYWGOAZTDB-UHFFFAOYSA-L
• SMILES: C(=O)(O)[O-].C(=O)(O)[O-].[F-].[Na+].[Ca+2]
• synonyms: calcium carbonate, sodium fluoride drug combination; Florical

Description

Florical is a synthetic compound that has been developed for use in scientific research. It is a type of fluorescent probe that can be used to label and visualize biological molecules in cells and tissues. Florical has become an important tool in the field of life sciences, as it allows researchers to study the behavior and interactions of molecules in living systems.

Mechanism Of Action

Florical works by binding to specific biological molecules, such as proteins or lipids. Once bound, it emits a fluorescent signal that can be detected using specialized imaging techniques. The signal can be used to track the movement and interactions of the labeled molecules.

Biochemical And Physiological Effects

Florical is a relatively non-toxic compound that has minimal effects on cellular function. It does not interfere with cellular metabolism or signaling pathways. However, it is important to note that the labeling of molecules with Florical can affect their behavior and interactions.

Advantages And Limitations For Lab Experiments

The use of Florical in lab experiments has several advantages. It allows for the visualization of molecular interactions in real-time, which can provide important insights into cellular processes. It is also a relatively simple and inexpensive technique compared to other imaging methods.
However, there are some limitations to the use of Florical. The labeling process can be time-consuming and may require specialized equipment. Additionally, the fluorescent signal emitted by Florical can be affected by environmental factors, such as pH and temperature.

Future Directions

There are several potential future directions for the use of Florical in scientific research. One area of interest is the development of new functional groups that can be used to label different types of biological molecules. Another area of focus is the development of new imaging techniques that can be used in conjunction with Florical to provide more detailed information about molecular interactions.
Overall, Florical has become an important tool in the field of life sciences. Its ability to label and visualize biological molecules has provided researchers with new insights into cellular processes and has the potential to lead to new discoveries in the future.

Synthesis Methods

The synthesis of Florical involves several steps, starting with the preparation of the fluorophore core. The core is then modified with functional groups that allow it to bind to specific biological molecules. The final product is a highly fluorescent compound that can be used to label and track molecular interactions.

Scientific Research Applications

Florical has a wide range of applications in scientific research. It can be used to study the behavior of proteins, lipids, and nucleic acids in living cells. It can also be used to track the movement of molecules within cells and tissues. Florical has been used in a variety of research fields, including cell biology, neurobiology, and cancer research.